Cas no 126412-03-1 (4H-1-Benzopyran-4-one,6-acetyl-7-hydroxy-2-(2-methoxyphenyl)-)

4H-1-Benzopyran-4-one,6-acetyl-7-hydroxy-2-(2-methoxyphenyl)- structure
126412-03-1 structure
Product Name:4H-1-Benzopyran-4-one,6-acetyl-7-hydroxy-2-(2-methoxyphenyl)-
CAS No:126412-03-1
MF:C18H14O5
MW:310.300765514374
CID:170370
PubChem ID:5748063
Update Time:2025-04-19

4H-1-Benzopyran-4-one,6-acetyl-7-hydroxy-2-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,6-acetyl-7-hydroxy-2-(2-methoxyphenyl)-
    • 6-acetyl-7-hydroxy-2-(2-methoxyphenyl)chromen-4-one
    • BRN 4266587
    • DTXSID20155182
    • 6-Acetyl-7-hydroxy-2-(2-methoxyphenyl)-4H-1-benzopyran-4-one
    • 4H-1-Benzopyran-4-one, 6-acetyl-7-hydroxy-2-(2-methoxyphenyl)-
    • 126412-03-1
    • Inchi: 1S/C18H14O5/c1-10(19)12-7-13-15(21)9-17(23-18(13)8-14(12)20)11-5-3-4-6-16(11)22-2/h3-9,20H,1-2H3
    • InChI Key: XHFNHOCSZINNFR-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=C(C(C)=O)C(=CC1=2)O)=O)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 310.08412
  • Monoisotopic Mass: 310.084124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8
  • XLogP3: 3

Experimental Properties

  • Density: 1.33
  • Boiling Point: 549.3°Cat760mmHg
  • Flash Point: 204.8°C
  • Refractive Index: 1.628
  • PSA: 72.83

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